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Compound of Interest

Compound Name: Lacidipine-d10

Cat. No.: B602488

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
Lacidipine-d10, a deuterated analog of the calcium channel blocker Lacidipine. The
information presented here is compiled from various safety data sheets (SDS) for Lacidipine,
as the safety profile of the deuterated form is considered analogous to the parent compound.
Lacidipine-d10 is primarily utilized as an internal standard in analytical and research
applications.

Section 1: Chemical and Physical Properties

Lacidipine is a white to off-white crystalline solid.[1][2] It is a lipophilic dihydropyridine calcium
antagonist.[3] Key physical and chemical data are summarized below.
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Property Value Source
Molecular Formula C26H33NO6 [4]
Molecular Weight 455.54 g/mol [4]

CAS Number 103890-78-4 [4]
Melting Point 174-175°C [2][4]
Boiling Point 558.4°C at 760 mmHg [4]
Flash Point 291.5°C [4]
Relative Density 1.127 g/lcm3 [4]

Soluble in ethanol, DMSO, and
B dimethyl formamide (DMF).
Solubility _ _ [5]
Sparingly soluble in aqueous

buffers.

>95% (to albumin and alpha-1-

Protein Binding _ [3][6]
glycoprotein)

Bioavailability ~10% [61[7]

Elimination Half-life 13-19 hours [61[7]

Section 2: Hazard Identification and Toxicology

Lacidipine is classified as harmful if swallowed.[4][8][9] The toxicological properties of the
material have not been fully investigated.[8][10]
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Hazard Classification Description Source

Category 4 (Harmful if

Acute Oral Toxicity swallowed) [4][11]
GHS Pictogram GHSO07 (Exclamation Mark) [11]

Signal Word Warning [4][11]
Hazard Statements H302: Harmful if swallowed [41[11]

P264: Wash hands thoroughly

after handling.P270: Do not

eat, drink or smoke when using

this product.P301+P312: IF

SWALLOWED: Call a POISON
Precautionary Statements CENTER/doctor if you feel [4][11]

unwell.P330: Rinse

mouth.P501: Dispose of

contents/container in

accordance with local

regulation.

Toxicological Data (for Lacidipine):

Test Species Route Value Source
LD50 Mouse Oral 300 mg/kg [8]
LD50 Rabbit Oral 3200 mg/kg [8]
LD50 Rat Oral 980 mg/kg [8]
) ) 100 mg/24H
Draize test Rabbit Eye [8]
(Moderate)

Lacidipine was not found to be genotoxic in a battery of in vitro and in vivo tests, and there was
no evidence of carcinogenic potential in mice.[6]
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Section 3: Handling and Storage Precautions

Proper handling and storage are crucial to ensure the safety of personnel and maintain the
integrity of the compound.

Handling:

Avoid contact with eyes, skin, and clothing.[8][10]

Avoid ingestion and inhalation.[8][10]

Wash thoroughly after handling.[4][8]

Use only in areas with appropriate exhaust ventilation.[4]

Wear appropriate personal protective equipment (PPE).[10]

Do not eat, drink, or smoke when using this product.[4][10]

Storage:

Store in a well-closed container.[8]

Keep the container tightly sealed in a cool, well-ventilated area.[4]

Recommended storage temperature is -20°C for the powder form.[4]

Keep away from direct sunlight and sources of ignition.[4]

Incompatible materials include strong oxidizing agents and strong bases.[8]

Section 4: Exposure Controls and Personal
Protective Equipment

Engineering controls and personal protective equipment are essential to minimize exposure.

Engineering Controls:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://s3-us-west-2.amazonaws.com/drugbank/msds/DB09236.pdf?1515083608
https://www.fishersci.com/store/msds?partNumber=AC463180010&productDescription=LACIDIPINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB09236.pdf?1515083608
https://www.fishersci.com/store/msds?partNumber=AC463180010&productDescription=LACIDIPINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-B0347/Lacidipine-SDS-MedChemExpress.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB09236.pdf?1515083608
https://file.medchemexpress.com/batch_PDF/HY-B0347/Lacidipine-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC463180010&productDescription=LACIDIPINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-B0347/Lacidipine-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC463180010&productDescription=LACIDIPINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB09236.pdf?1515083608
https://file.medchemexpress.com/batch_PDF/HY-B0347/Lacidipine-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0347/Lacidipine-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0347/Lacidipine-SDS-MedChemExpress.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB09236.pdf?1515083608
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Use process enclosures, local exhaust ventilation, or other engineering controls to manage
airborne levels.[8]

e Ensure adequate ventilation, especially in confined areas.[10]
e Provide an accessible safety shower and eye wash station.[4]

Personal Protective Equipment (PPE):

PPE Specification Source

) Wear safety glasses with side-
Eye/Face Protection ) ) [4118][10]
shields or chemical goggles.

Wear appropriate protective
Skin Protection gloves and clothing to prevent [4118][10]

skin exposure.

Use a NIOSH/MSHA or
European Standard EN 149
) ] approved respirator if
Respiratory Protection o [8][10]
exposure limits are exceeded
or if irritation or other

symptoms are experienced.

Section 5: First Aid and Emergency Procedures

First Aid Measures:
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Exposure Route

First Aid Procedure

Source

Eyes

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Get

medical attention.

[418][10]

Skin

Flush skin with plenty of water
for at least 15 minutes while
removing contaminated
clothing and shoes. If skin
irritation persists, call a

physician.

[418][10]

Ingestion

Do NOT induce vomiting. If
conscious and alert, rinse
mouth and drink 2-4 cupfuls of
milk or water. Call a poison
center or doctor/physician if

you feel unwell.

[4](8]

Inhalation

Remove from exposure and
move to fresh air immediately.
If not breathing, give artificial
respiration. Get medical

attention if symptoms occur.

[418][10]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[8][10]

e Hazardous Combustion Products: During a fire, irritating and highly toxic gases such as

nitrogen oxides, carbon monoxide, and carbon dioxide may be generated.[3][9][10]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[8][10]
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Accidental Release Measures:

Use proper personal protective equipment as indicated in Section 4.[8]

Clean up spills immediately, observing precautions in the Protective Equipment section.[8]

For minor spills, use dry clean-up procedures and avoid generating dust.[9]

Sweep up the material and place it into a suitable, labeled container for disposal.[8][9][10]

Avoid release into the environment.[10]

Section 6: Stability and Reactivity

o Chemical Stability: Stable under normal temperatures and pressures.[8]

» Conditions to Avoid: Incompatible materials, strong oxidants.[8]

e Incompatibilities with Other Materials: Strong oxidizing agents, strong bases.[8]

o Hazardous Decomposition Products: Nitrogen oxides, carbon monoxide, irritating and toxic
fumes and gases, carbon dioxide.[8]

e Hazardous Polymerization: Has not been reported.[8]

This document is intended to provide a technical overview of the safety and handling
procedures for Lacidipine-d10 for a professional audience. It is essential to consult the specific
Safety Data Sheet provided by the supplier for the most accurate and up-to-date information
before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Lacidipine-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602488#lacidipine-d10-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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